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Compound Focus: Guaijaverin

CAS No.: 22255-13-6

Cat. No.: S625378

Guaijaverin is a flavonoid glycoside, specifically a quercetin-3-O-a-L-arabinopyranoside, recognized as

one of the key bioactive compounds in guava leaves [1] [2].

e Chemical Class: Flavonol glycoside

¢ IUPAC Name: 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4R,5S)-3,4,5-trihydroxyoxan-2-
yllJoxychromen-4-one

¢ Molecular Formula: C20H18011

e Molecular Weight: 434.35 g/mol

e Structure: Comprises a quercetin aglycone linked to an arabinose sugar moiety.

Extraction and Analytical Methods

The following table summarizes the key steps for extracting and identifying guaijaverin from guava leaves,

compiled from various experimental approaches.

Protocol Step Description Key Parameters & Techniques
Sample Fresh guava leaves are rinsed, shade- Uniform particle size (e.g., 1 mm sieve)
Preparation dried, and ground to a fine powder. to maximize extraction efficiency [3].
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| Extraction | Solid-liquid extraction using suitable solvents. | Selvents: Ethanol/water mixtures (e.g., 50-
70%) or pure aqueous [4] [5] [3]. Advanced Techniques: Ultrasound-assisted extraction (UAE),
Microwave-assisted extraction (MAE) to enhance yield and speed [4]. Typical Ratio: 20g leaf powder per
100mL solvent, boiled at 90°C for 30 min [3]. | | Extract Analysis | Identification and quantification of
guaijaverin. | Primary Technique: Liquid Chromatography coupled with Mass Spectrometry (LC-MS),
often in negative ionization mode [6] [4] [3]. Advanced Systems: UHPLC-LTQ-Orbitrap-MS/MS [6] or
UPLC-Q-TOF-MS/MS [4] for high-resolution accurate mass confirmation. |

The workflow for extraction and analysis can be visualized as follows:
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Reported Biological Activities and Potential
Mechanisms
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Guaijaverin contributes to the broad pharmacological profile of guava leaf extract. The table below outlines

its documented activities.

Biological
. g Reported Effects and Potential Mechanisms

Activity

Antimicrobial Exhibits activity against various intestinal and foodborne pathogens. Believed to act
by disrupting microbial cell membranes [7] [3] [2].

Antidiarrheal Considered one of the key antidiarrheal compounds in guava leaves. May work
through antibacterial action and possibly by reducing intestinal inflammation [1] [2].

Antioxidant As a flavonoid derivative, it can scavenge free radicals and reactive oxygen species
(ROS), helping to reduce oxidative stress [7] [4].

Anti- May contribute to the overall anti-inflammatory effects of guava leaf extract, though

inflammatory its specific molecular targets are less defined [1].

Research Gaps and Future Directions

While guaijaverin is consistently identified as a constituent of guava leaves, several areas require further

investigation to support drug development:

¢ Quantitative Analysis: More studies are needed to determine the precise concentration of
guaijaverin in different guava cultivars and how it is affected by growth conditions and processing
methods [4] [5].

¢ Mechanism of Action: The specific molecular pathways and targets for guaijaverin's biological
activities, particularly its anti-inflammatory and antidiabetic potential, are not fully elucidated [2].

¢ Synergistic Effects: Guaijaverin likely works in synergy with other compounds in the leaf extract,
such as quercetin and its other glycosides. The nature of these interactions is a key area for future
research [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s625378?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12119758/
https://amb-express.springeropen.com/articles/10.1186/s13568-021-01194-9
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1459066/full
https://arabjchem.org/the-ethnobotanical-phytochemistry-and-pharmacological-activities-of-psidium-guajava-l/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1459066/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC12119758/
https://www.mdpi.com/1420-3049/30/6/1278
https://arabjchem.org/the-ethnobotanical-phytochemistry-and-pharmacological-activities-of-psidium-guajava-l/
https://www.smolecule.com/products/s625378?utm_src=pdf-body
https://www.smolecule.com/products/s625378?utm_src=pdf-body
https://www.mdpi.com/1420-3049/30/6/1278
https://link.springer.com/article/10.1007/s11101-025-10153-2
https://www.smolecule.com/products/s625378?utm_src=pdf-body
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1459066/full
https://www.smolecule.com/products/s625378?utm_src=pdf-body
https://www.mdpi.com/1420-3049/30/6/1278
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1459066/full
https://www.smolecule.com/products/s625378?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s625378?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

References

1. The ethnobotanical, phytochemistry and pharmacological ... [arabjchem.org]

2. Ethnobotany, phytochemistry, and biological activities of ... [frontiersin.org]

3. Extraction of bioactive compounds from Psidium guajava ... [amb-express.springeropen.com]
4. Bioactive Compounds from Guava Leaves (Psidium ... [mdpi.com]

5. Metabolomics in guava: a comprehensive review of quality ... [link.springer.com]

6. Effects of Bioconverted Guava Leaf (Psidium guajava L.) ... [pmc.ncbi.nlm.nih.gov]

7. Guava leaf extract as a catalyst for enhanced rabbit health ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Chemical Profile and Identification of Guaijaverin]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b625378#psidium-guajava-

source-of-guaijaverin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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